2-[(2,5-Difluorophenyl)-hydroxymethyl]pyridine

• CAS No.: 558465-94-4
• Molecular Formula: C12H9F2NO
• Molecular Weight: 221.20 g/mol
• IUPAC Name: (2,5-difluorophenyl)-pyridin-2-ylmethanol
• InChI: InChI=1S/C12H9F2NO/c13-8-4-5-10(14)9(7-8)12(16)11-3-1-2-6-15-11/h1-7,12,16H
• InChI Key: YKUFEHCMNKDMSE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C(C2=C(C=CC(=C2)F)F)O

Description

2-[(2,5-Difluorophenyl)-hydroxymethyl]pyridine is a useful research compound. Its molecular formula is C12H9F2NO and its molecular weight is 221.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under an argon atmosphere, a hexane solution of n-butyl lithium (1.53M, 3.92 ml, 6 mmol) was added dropwise to a tetrahydrofuran (10 ml) solution of 2-bromopyridine (572 μl, 6 mmol) at −78° C. and the mixture was stirred for 30 minutes. To the resulting brown solution, 2,5-difluorobenzaldehyde (655 μl, 6 mmol) was added dropwise and the temperature of the mixture was gradually raised to room temperature. Water was added to the reaction mixture, followed by extraction with ethyl acetate. After drying the solvent, the residue obtained by concentration under reduced pressure was purified by silica gel chromatography, whereby the title compound (120 mg, 9%) was obtained as a white solid.